2-({5-[5-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[2,3-c]pyrrol-1-yl}sulfonyl)benzonitrile

• IUPAC Name: 2-[[5-[5-(trifluoromethyl)pyridin-2-yl]-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl]benzonitrile
• InChI: InChI=1S/C19H17F3N4O2S/c20-19(21,22)15-5-6-18(24-10-15)25-11-14-7-8-26(16(14)12-25)29(27,28)17-4-2-1-3-13(17)9-23/h1-6,10,14,16H,7-8,11-12H2
• InChI Key: NVUKGINMXJQZQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=NC=C(C=C3)C(F)(F)F)S(=O)(=O)C4=CC=CC=C4C#N
• Molecular Formula: C19H17F3N4O2S
• Molecular Weight: 422.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves intricate steps, including the introduction of the sulfonyl group, the pyrrolo[2,3-c]pyrrole ring formation, and the attachment of the benzonitrile moiety. Researchers have explored various synthetic routes, optimizing yields and purity. Notably, boronic acids (such as 2-(trifluoromethyl)pyridine-5-boronic acid) have been employed as key intermediates in these syntheses.

Scientific Research Applications

Agrochemicals

Trifluoromethylpyridines (TFMPs) serve as key structural motifs in active agrochemical ingredients. Specifically, derivatives of TFMP play a crucial role in crop protection. Notably, fluazifop-butyl, the first TFMP derivative introduced to the agrochemical market, has paved the way for over 20 new TFMP-containing agrochemicals with ISO common names. .

Catalysis

The trifluoromethyl group in TFMP derivatives has useful applications in catalysis. Researchers have explored their potential as catalysts in various reactions due to their distinct electronic properties and steric effects. .

Drug Design

TFMP derivatives have made their mark in pharmaceutical research. Their unique combination of fluorine properties and pyridine moieties contributes to their biological activity. Several pharmaceutical products containing the TFMP moiety have received market approval, and ongoing clinical trials suggest further potential. .

Molecular Recognition

The trifluoromethyl group enhances molecular recognition in drug-receptor interactions. Its presence can influence binding affinity, selectivity, and pharmacokinetics. .

Natural Product Synthesis

TFMP derivatives contribute to the synthesis of natural products. Their unique reactivity patterns allow access to complex structures that are challenging to achieve using other methods. .

Functional Materials

Beyond agrochemicals and pharmaceuticals, TFMP derivatives find applications in functional materials. Their distinct properties make them attractive candidates for designing materials with specific electronic, optical, or mechanical characteristics. .